Cas no 161561-60-0 (L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl-)

• Product Name: L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl-
• CAS No: 161561-60-0
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 5237853
• Update Time: 2025-06-20

L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl-

• Inchi： 1S/C11H22N2O4/c1-11(2,3)17-10(16)13(4)8(9(14)15)6-5-7-12/h8H,5-7,12H2,1-4H3,(H,14,15)/t8-/m0/s1
• InChI Key： VKAPLRSMSUCBEO-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CCCN)N(C(OC(C)(C)C)=O)C

Additional information on L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl-

Professional Introduction to L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl- (CAS No. 161561-60-0)

L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl- (CAS No. 161561-60-0) is a specialized chemical compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its complex structure, plays a crucial role in various biochemical pathways and has been explored for its potential therapeutic applications. The naming convention of this compound provides a clear insight into its chemical composition and functional groups, which are essential for understanding its mechanism of action and interactions within biological systems.

The CAS number 161561-60-0 serves as a unique identifier for this compound, ensuring precision and consistency in scientific literature and industrial applications. This numbering system is universally recognized and facilitates accurate referencing in research papers, patents, and regulatory documents. The compound's molecular structure incorporates N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl groups, which are critical for its reactivity and functionality. These groups contribute to the compound's ability to participate in various enzymatic reactions and metabolic processes, making it a valuable tool in synthetic chemistry and drug design.

Recent advancements in the field of biochemistry have highlighted the importance of L-Ornithine derivatives in modulating physiological processes. Specifically, the N2-methyl modification enhances the stability and bioavailability of ornithine-based compounds, making them more suitable for therapeutic use. Studies have demonstrated that such modifications can improve the pharmacokinetic properties of ornithine analogs, leading to more effective treatment outcomes. The (1,1-dimethylethoxy)carbonyl group further contributes to the compound's reactivity by protecting certain functional sites while allowing for selective modifications at other positions.

In the context of pharmaceutical research, L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl-, has been investigated for its potential role in enhancing nitrogen metabolism and muscle protein synthesis. Research indicates that this compound may stimulate the release of growth hormone, which is beneficial for tissue repair and muscle growth. Additionally, it has shown promise in managing metabolic disorders by improving insulin sensitivity and glucose utilization. These findings have prompted further exploration into its therapeutic potential across various medical conditions.

The synthesis of this compound involves sophisticated chemical methodologies that require precise control over reaction conditions and reagent selection. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to achieve high yields and purity levels. The (1,1-dimethylethoxy)carbonyl group, also known as Boc protection group, is particularly important in peptide chemistry as it allows for selective deprotection without affecting other sensitive functional groups. This feature makes L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl-, a versatile intermediate in the synthesis of more complex peptides and proteins.

From a regulatory perspective, the CAS number 161561-60-0 ensures that this compound is properly documented and classified according to international standards. This classification is essential for compliance with safety regulations and for facilitating its use in clinical trials and commercial products. The compound's structural complexity necessitates rigorous testing to evaluate its safety profile and efficacy before it can be approved for therapeutic use. Researchers must adhere to stringent guidelines to ensure that all potential risks are thoroughly assessed.

The growing interest in ornithine-based compounds has led to numerous studies exploring their applications in nutraceuticals and dietary supplements. These products often utilize ornithine derivatives to support muscle recovery, enhance athletic performance, and promote overall health. The N2-methyl modification, in particular, has been shown to improve the bioavailability of ornithine supplements, allowing for more effective absorption and utilization by the body. This has sparked interest among consumers seeking natural alternatives to traditional pharmaceuticals.

In conclusion, L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N2-methyl-, CAS No. 161561-60-0 is a multifaceted compound with significant potential in biochemical research and pharmaceutical development. Its unique structure and functional groups make it a valuable tool for modulating physiological processes and developing new therapeutic agents. As research continues to uncover its benefits, this compound is likely to play an increasingly important role in medicine and biotechnology.